Cas no 862588-73-6 (5-ISOXAZOLOL, 3-(4-CHLOROPHENYL)-)

5-Isoxazolol, 3-(4-chlorophenyl)-, is a heterocyclic compound featuring an isoxazole core substituted with a 4-chlorophenyl group at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of the chlorophenyl moiety enhances its lipophilicity, potentially improving bioavailability in biological systems. The isoxazole ring offers stability while allowing for further functionalization, making it a versatile intermediate in organic synthesis. Its well-defined molecular architecture ensures consistency in research and industrial processes. This compound is particularly valuable in the development of bioactive molecules, where its scaffold may contribute to targeted activity. Suitable for controlled reactions, it is handled under standard laboratory conditions with appropriate safety measures.

5-ISOXAZOLOL, 3-(4-CHLOROPHENYL)- structure

862588-73-6 structure

Product Name:5-ISOXAZOLOL, 3-(4-CHLOROPHENYL)-

CAS No:862588-73-6

MF:C₉H₆ClNO₂

MW:195.602441310883

MDL:MFCD21334944

CID:3323805

PubChem ID:5056057

Update Time:2025-06-07

5-ISOXAZOLOL, 3-(4-CHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

- 5-ISOXAZOLOL, 3-(4-CHLOROPHENYL)-
- 3-(4-chlorophenyl)isoxazol-5(2H)-one
- AS-78395
- AKOS027428702
- SY122695
- 3-(4-Chlorophenyl)-1,2-oxazol-5-ol
- 862588-73-6
- MFCD21334944
- 3-(4-chlorophenyl)-2H-1,2-oxazol-5-one
- DTXSID40407852
- 3-(4-Chlorophenyl)isoxazol-5-ol
- 5(2H)-Isoxazolone, 3-(4-chlorophenyl)-
- CHEMBL3311421
- SCHEMBL3916603
- 467253-22-1
- AC6995
- 3-(4-Chlorophenyl)-5-hydroxyisoxazole
- MDL： MFCD21334944
- Inchi： 1S/C9H6ClNO2/c10-7-3-1-6(2-4-7)8-5-9(12)13-11-8/h1-5,11H
- InChI Key： ITVJGZHBGBXTFV-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=CC(=O)ON1

Computed Properties

Exact Mass: 195.0087061g/mol
Monoisotopic Mass: 195.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 38.3Å²

5-ISOXAZOLOL, 3-(4-CHLOROPHENYL)- Pricemore >>

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Chemenu	CM120062-1g	3-(4-Chlorophenyl)-5-hydroxyisoxazole	862588-73-6	95%	1g	$536	2021-08-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y11345-5g	3-(4-Chlorophenyl)isoxazol-5-ol	862588-73-6	97%	5g	¥10129.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y11345-1g	3-(4-Chlorophenyl)isoxazol-5-ol	862588-73-6	97%	1g	¥4429.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y11345-250mg	3-(4-Chlorophenyl)isoxazol-5-ol	862588-73-6	97%	250mg	¥2859.0	2024-07-18
abcr	AB419700-1 g	3-(4-Chlorophenyl)-1,2-oxazol-5-ol	862588-73-6		1g	€467.00	2023-04-24
abcr	AB419700-5 g	3-(4-Chlorophenyl)-1,2-oxazol-5-ol	862588-73-6		5g	€935.60	2023-04-24
abcr	AB419700-10 g	3-(4-Chlorophenyl)-1,2-oxazol-5-ol	862588-73-6		10g	€1177.00	2023-04-24
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